4-Morpholinopyrimidine-2-carboxylic acid
Overview
Description
4-Morpholinopyrimidine-2-carboxylic acid, also known as MPC, is a pyrimidine derivative . It has a molecular formula of C9H11N3O3 and a molecular weight of 209.2 g/mol .
Synthesis Analysis
The synthesis of morpholines, which are integral to the structure of 4-Morpholinopyrimidine-2-carboxylic acid, has been extensively studied . Recent advances have focused on the synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds .Molecular Structure Analysis
The molecular structure of 4-Morpholinopyrimidine-2-carboxylic acid consists of a pyrimidine ring attached to a morpholine ring and a carboxylic acid group .Its InChI code is 1S/C9H11N3O3/c13-9(14)8-10-2-1-7(11-8)12-3-5-15-6-4-12/h1-2H,3-6H2,(H,13,14) .
Scientific Research Applications
Organic Synthesis
4-Morpholinopyrimidine-2-carboxylic acid: is a versatile compound in organic chemistry, often used as a building block for synthesizing complex molecules. Its morpholine ring provides a convenient handle for further functionalization, while the pyrimidine core is a key structural motif in many pharmaceuticals . In organic synthesis, it can be used to create diverse libraries of compounds for high-throughput screening.
Nanotechnology
In the realm of nanotechnology, 4-Morpholinopyrimidine-2-carboxylic acid can be employed to modify the surface of nanoparticles. The carboxylic acid group can form stable covalent bonds with surface atoms, providing a way to functionalize nanoparticles for targeted drug delivery or imaging .
Polymer Chemistry
This compound finds applications in polymer chemistry as a monomer or a cross-linking agent. Its incorporation into polymers can impart unique properties like thermal stability and chemical resistance, making it valuable for creating specialized materials .
Medicinal Chemistry
The pyrimidine ring of 4-Morpholinopyrimidine-2-carboxylic acid is a common pharmacophore in medicinal chemistry. It can serve as a scaffold for developing new drugs, especially in the design of kinase inhibitors, which are crucial in cancer therapy .
Drug Design
In drug design, the morpholine and pyrimidine components of 4-Morpholinopyrimidine-2-carboxylic acid can be exploited to enhance the pharmacokinetic properties of new drug candidates. They can improve solubility, bioavailability, and membrane permeability .
Material Science
4-Morpholinopyrimidine-2-carboxylic acid: can be used in material science to create advanced materials with specific electronic or optical properties. Its molecular structure can contribute to the development of organic semiconductors or photovoltaic materials .
Analytical Chemistry
In analytical chemistry, derivatives of 4-Morpholinopyrimidine-2-carboxylic acid can be used as reagents or standards in chromatographic methods. They can help in the quantification or identification of complex biological samples .
Environmental Science
Lastly, this compound can play a role in environmental science by being part of sensors or assays designed to detect pollutants or toxins. Its reactivity with specific substances can be harnessed to create sensitive detection systems .
properties
IUPAC Name |
4-morpholin-4-ylpyrimidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O3/c13-9(14)8-10-2-1-7(11-8)12-3-5-15-6-4-12/h1-2H,3-6H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KONMWBWQZPSPAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=NC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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